Cas no 80056-43-5 (1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester)

• Product Name: 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester
• CAS No: 80056-43-5
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 706358
• PubChem ID: 9497629
• Update Time: 2025-06-14

1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester
• ETHYL 2-(2-OXOPYRIDIN-1-YL)ACETATE
• ethyl (2-oxo-1(2H)-pyridinyl)acetate
• AKOS009115090
• SCHEMBL2851306
• N-ethoxycarbonylmethyl-2-pyridone
• starbld0048106
• (2-Oxo-2H-pyridin-1-yl)-acetic acid ethyl ester
• (2-Oxo-2H-pyridin-1-yl)acetic Acid Ethyl Ester
• IGYRYYXCNGAXIW-UHFFFAOYSA-N
• 80056-43-5
• ethyl 2-(2-oxopyridin-1(2H)-yl)acetate
• ethyl 2-(2-oxo-1,2-dihydropyridin-1-yl)acetate
• AE-641/00175010

• Inchi： 1S/C9H11NO3/c1-2-13-9(12)7-10-6-4-3-5-8(10)11/h3-6H,2,7H2,1H3
• InChI Key： IGYRYYXCNGAXIW-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=CC=CC1=O)=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester

Recent Advances in the Study of 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester (CAS: 80056-43-5)

The compound 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester (CAS: 80056-43-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and ester functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of interest for drug discovery and development.

One of the key areas of research has been the optimization of synthetic routes for 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. This advancement not only improves the scalability of production but also reduces the environmental impact of the synthesis process, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological investigations have revealed that 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester exhibits notable anti-inflammatory and antioxidant properties. In vitro studies using human cell lines have shown that the compound can significantly reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential applications in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Further in vivo studies are currently underway to validate these effects in animal models.

Another promising avenue of research involves the compound's interaction with specific enzymatic targets. A recent preprint on bioRxiv (2024) reported that 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester acts as a moderate inhibitor of certain kinases involved in cancer cell proliferation. While the inhibitory activity is not as potent as some existing kinase inhibitors, the unique chemical scaffold of the compound offers opportunities for structural optimization to enhance its efficacy and selectivity.

The metabolic stability and pharmacokinetic profile of 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester have also been investigated. Preliminary data indicate that the ethyl ester moiety contributes to improved oral bioavailability compared to its carboxylic acid counterpart. However, challenges remain in terms of rapid metabolism, prompting researchers to explore prodrug strategies or formulation approaches to extend its half-life in vivo.

Looking ahead, the diverse biological activities of 1(2H)-Pyridineacetic acid, 2-oxo-, ethyl ester position it as a valuable scaffold for further medicinal chemistry exploration. Current research efforts are focusing on structure-activity relationship (SAR) studies to identify more potent derivatives while maintaining favorable safety profiles. The compound's versatility and the recent methodological advances in its synthesis and characterization suggest that it will continue to be an important subject of study in chemical biology and drug discovery.